Cas no 2167960-04-3 (3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane)

• Product Name: 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane
• CAS No: 2167960-04-3
• MF: C₁₀H₁₈F₂N₂O
• MW: 220.259529590607
• CID: 6373385
• PubChem ID: 165840320
• Update Time: 2025-05-27

3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane
• EN300-1279466
• 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane
• 2167960-04-3

• Inchi： 1S/C10H18F2N2O/c1-14-5-2-3-10(4-6-14)13-7-9(11,12)8-15-10/h13H,2-8H2,1H3
• InChI Key： UICFKAOBWKCBPB-UHFFFAOYSA-N
• SMILES： FC1(COC2(CCN(C)CCC2)NC1)F

Computed Properties

• Exact Mass: 220.13871953g/mol
• Monoisotopic Mass: 220.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.5Ų

Additional information on 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro5.6dodecane

Research Briefing on 3,3-Difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane (CAS: 2167960-04-3)

The compound 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane (CAS: 2167960-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies highlight the spirocyclic architecture of 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane as a key structural motif that enhances its binding affinity to specific biological targets. The presence of difluoro and methyl substituents has been shown to improve metabolic stability and bioavailability, making it a promising scaffold for the development of novel therapeutics. Computational modeling and X-ray crystallography have elucidated its interactions with enzymes and receptors, particularly in the central nervous system (CNS).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective modulator of GABA_A receptors. The study revealed that 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane exhibits anxiolytic and anticonvulsant properties in preclinical models, with reduced off-target effects compared to traditional benzodiazepines. These findings suggest its potential as a next-generation treatment for anxiety disorders and epilepsy.

Another area of interest is the compound's application in oncology. Preliminary data from a 2024 Nature Chemical Biology publication indicate that derivatives of 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane inhibit protein-protein interactions involved in cancer cell proliferation. Specifically, these derivatives disrupt the binding of MDM2 to p53, thereby reactivating tumor suppressor pathways in p53-mutant cancers. This mechanism offers a novel strategy for targeted cancer therapy.

The synthesis of 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane has also seen advancements. A recent Organic Letters report (2024) describes a scalable, enantioselective route using a palladium-catalyzed spirocyclization, achieving >90% yield and 99% enantiomeric excess. This methodological breakthrough addresses previous challenges in large-scale production, facilitating further pharmacological evaluation.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound undergoes rapid hepatic clearance in primates, necessitating structural optimization for clinical translation. Additionally, its precise off-target profile requires comprehensive safety assessments. Ongoing research aims to address these limitations through medicinal chemistry campaigns and in vivo toxicology studies.

In conclusion, 3,3-difluoro-9-methyl-1-oxa-5,9-diazaspiro[5.6]dodecane represents a versatile scaffold with dual applications in CNS disorders and oncology. Its recent progress underscores the importance of spirocyclic compounds in modern drug discovery. Future work should focus on clinical validation and the exploration of additional therapeutic targets.